3-(morpholin-4-yl)propanimidamide dihydrochloride
Overview
Description
3-(morpholin-4-yl)propanimidamide dihydrochloride, also known as MPI or WA-47, is a chemical compound. It has a CAS Number of 1171994-13-0 and a molecular weight of 230.14 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 3-(morpholin-4-yl)propanimidamide dihydrochloride is 1S/C7H15N3O.2ClH/c8-7(9)1-2-10-3-5-11-6-4-10;;/h1H,2-6,8-9H2;2*1H . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . Its molecular formula is C7H17Cl2N3O, and it has a molecular weight of 230.14 . More specific physical and chemical properties, such as melting point, boiling point, and density, were not found in the available sources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(morpholin-4-yl)propanimidamide dihydrochloride involves the reaction of 3-(morpholin-4-yl)propanoic acid with thionyl chloride to form 3-(morpholin-4-yl)propanoyl chloride. This intermediate is then reacted with guanidine to form 3-(morpholin-4-yl)propanimidamide, which is subsequently treated with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "3-(morpholin-4-yl)propanoic acid", "thionyl chloride", "guanidine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-(morpholin-4-yl)propanoic acid is reacted with thionyl chloride in the presence of a catalyst such as pyridine to form 3-(morpholin-4-yl)propanoyl chloride.", "Step 2: 3-(morpholin-4-yl)propanoyl chloride is then reacted with guanidine in the presence of a base such as triethylamine to form 3-(morpholin-4-yl)propanimidamide.", "Step 3: 3-(morpholin-4-yl)propanimidamide is treated with hydrochloric acid to form the dihydrochloride salt of 3-(morpholin-4-yl)propanimidamide." ] } | |
CAS RN |
1171994-13-0 |
Product Name |
3-(morpholin-4-yl)propanimidamide dihydrochloride |
Molecular Formula |
C7H17Cl2N3O |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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